Cas no 89423-13-2 (1H-Isoindole-1,3(2H)-dione, 2-nonadecyl-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-nonadecyl-
• CAS No: 89423-13-2
• MF: C₂₇H₄₃NO₂
• MW: 413.635828256607
• CID: 601434
• PubChem ID: 71324118
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-nonadecyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-nonadecyl-
• 2-nonadecylisoindole-1,3-dione
• 2-Nonadecyl-1H-isoindole-1,3(2H)-dione
• 89423-13-2
• DTXSID60753626

• Inchi： 1S/C27H43NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-28-26(29)24-21-18-19-22-25(24)27(28)30/h18-19,21-22H,2-17,20,23H2,1H3
• InChI Key： QGUQYPMQFQLNOY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 413.329379614g/mol
• Monoisotopic Mass: 413.329379614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 37.4Ų